2,3-Dibromo-N-[(4-nitrophenyl)carbamoyl]propanamide

• CAS No.: 57647-68-4
• Molecular Formula: C10H9Br2N3O4
• Molecular Weight: 395.00 g/mol
• IUPAC Name: 2,3-dibromo-N-[(4-nitrophenyl)carbamoyl]propanamide
• InChI: InChI=1S/C10H9Br2N3O4/c11-5-8(12)9(16)14-10(17)13-6-1-3-7(4-2-6)15(18)19/h1-4,8H,5H2,(H2,13,14,16,17)
• InChI Key: XCLWKWHPNFFBCR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)NC(=O)C(CBr)Br)[N+](=O)[O-]

Description

2,3-Dibromo-N-[(4-nitrophenyl)carbamoyl]propanamide is a useful research compound. Its molecular formula is C10H9Br2N3O4 and its molecular weight is 395.00 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

14.0 g of 4-nitroaniline are dissolved in 200 ml of anhydrous acetonitrile, and 26.0 g of 2,3-dibromopropionyl isocyanate are added dropwise with cooling at 5° to 10° C. After stirring for 3 hours at 20° C., the solid precipitated is filtered off and dried. Yield: 35.0 g m.p.: 205° - 206° C. (decomp.).